3-(2-((Tert-butylthio)methyl)piperidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-[2-(tert-butylsulfanylmethyl)piperidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C18H24N2OS/c1-18(2,3)22-13-16-9-4-5-10-20(16)17(21)15-8-6-7-14(11-15)12-19/h6-8,11,16H,4-5,9-10,13H2,1-3H3
• InChI Key: WDEUMKICKFGTAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCC1CCCCN1C(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C18H24N2OS
• Molecular Weight: 316.5 g/mol

Description

“3-(2-((Tert-butylthio)methyl)piperidine-1-carbonyl)benzonitrile” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and alkaloids. The compound also has a tert-butylthio group and a benzonitrile group attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the tert-butylthio group, and the attachment of the benzonitrile group. Piperidines can be synthesized through various intra- and intermolecular reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The piperidine ring might undergo reactions such as hydrogenation, cyclization, cycloaddition, annulation, and amination. The tert-butylthio group and the benzonitrile group would also have their own characteristic reactivities.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Crizotinib Analogs : Crizotinib, an ALK and ROS1 dual inhibitor used in cancer therapy, contains a piperidine ring. .

Chemoinformatics and Method Development

• Chemistry Informer Libraries : Researchers use this compound as part of the Aryl Halide Chemistry Informer Library. .

Mechanism of Action

Target of Action

The primary targets of 3-(2-((Tert-butylthio)methyl)piperidine-1-carbonyl)benzonitrile are currently unknown . This compound is a member of the piperidine class of compounds, which are known to be important synthetic fragments for designing drugs . Piperidine derivatives are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to different biochemical changes .

Biochemical Pathways

Piperidine derivatives are known to affect a wide range of biochemical pathways, depending on their specific targets .

Result of Action

Piperidine derivatives are known to have a wide range of effects at the molecular and cellular levels, depending on their specific targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should be taken when handling it, including wearing appropriate personal protective equipment.

Future Directions

The future directions for this compound could include further studies to determine its potential uses, such as in pharmaceuticals or materials science. This would involve further synthesis and characterization, as well as testing for desired properties and effects.